Cas no 1806834-90-1 (3-Amino-2-chloro-4-(difluoromethyl)pyridine-5-sulfonamide)

• Product Name: 3-Amino-2-chloro-4-(difluoromethyl)pyridine-5-sulfonamide
• CAS No: 1806834-90-1
• MF: C₆H₆ClF₂N₃O₂S
• MW: 257.645545482636
• CID: 4852703
• Update Time: 2025-06-08

3-Amino-2-chloro-4-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-4-(difluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C6H6ClF2N3O2S/c7-5-4(10)3(6(8)9)2(1-12-5)15(11,13)14/h1,6H,10H2,(H2,11,13,14)
• InChI Key： OUIORWATSIIBHM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=C(C=N1)S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.3
• Topological Polar Surface Area: 107

Additional information on 3-Amino-2-chloro-4-(difluoromethyl)pyridine-5-sulfonamide

Introduction to 3-Amino-2-chloro-4-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1806834-90-1)

3-Amino-2-chloro-4-(difluoromethyl)pyridine-5-sulfonamide, identified by the chemical abstracts service number 1806834-90-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of multiple functional groups, including an amino group, a chloro substituent, a difluoromethyl group, and a sulfonamide moiety, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The 3-amino-2-chloro-4-(difluoromethyl)pyridine-5-sulfonamide structure is characterized by its nitrogen-rich core, which is a common feature in many bioactive molecules. The pyridine ring serves as a scaffold that can interact with biological targets through hydrogen bonding and other non-covalent interactions. The amino group at the 3-position enhances the compound's solubility and reactivity, while the chloro substituent at the 2-position provides a handle for further functionalization via nucleophilic substitution reactions. The difluoromethyl group at the 4-position is particularly noteworthy, as it has been shown to improve metabolic stability and binding affinity in various drug candidates.

The sulfonamide group at the 5-position is another key feature of this compound. Sulfonamides are well-known for their biological activity across multiple therapeutic areas, including antibacterial, antiviral, anti-inflammatory, and anticancer applications. The sulfonamide moiety can act as a hydrogen bond acceptor or donor, facilitating interactions with biological targets such as enzymes and receptors. In recent years, sulfonamides have been extensively studied for their potential in modulating protein-protein interactions and enzyme inhibition, making them valuable tools in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structure to enhance pharmacological properties. The 3-amino-2-chloro-4-(difluoromethyl)pyridine-5-sulfonamide molecule exemplifies this trend by incorporating several functional groups that are known to improve drug-like characteristics. For instance, the difluoromethyl group not only enhances metabolic stability but also increases lipophilicity, which can improve oral bioavailability. Similarly, the presence of both amino and chloro groups provides multiple points for chemical modification, allowing for the development of libraries of derivatives with tailored biological activities.

In the context of contemporary research, this compound has been explored for its potential in addressing unmet medical needs. One area of interest is its application in oncology. Pyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The combination of an amino group, a chloro substituent, and a sulfonamide moiety suggests that 3-amino-2-chloro-4-(difluoromethyl)pyridine-5-sulfonamide could interact with key targets in cancer cells, potentially leading to the development of novel therapeutic agents. Preclinical studies have begun to investigate its efficacy in cell-based assays and animal models, providing preliminary evidence of its anticancer potential.

Another promising application lies in antimicrobial research. The rise of antibiotic-resistant pathogens has necessitated the discovery of new classes of antimicrobial agents. Sulfonamides have historically played a role in combating bacterial infections, and their derivatives continue to be explored for novel mechanisms of action. The structural features of 3-amino-2-chloro-4-(difluoromethyl)pyridine-5-sulfonamide may confer activity against resistant strains by targeting essential bacterial processes such as folate metabolism or DNA replication.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful regioselective functionalization of the pyridine ring to introduce the desired substituents at specific positions. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide insights into optimizing pathways for large-scale production.

The pharmacokinetic properties of 3-amino-2-chloro-4-(difluoromethyl)pyridine-5-sulfonamide are also under investigation. Understanding how a molecule behaves within an organism is crucial for determining its therapeutic potential. Studies have begun to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles using computational modeling and experimental methods. These assessments are essential for guiding further development and ensuring that the compound is safe and effective for human use.

In conclusion,3-Amino-2-chloro-4-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1806834-90-1) represents a fascinating example of how structural complexity can lead to novel biological activity. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications and optimize synthetic routes,this compound holds promise for contributing to advancements in medicine.